Cas no 25218-94-4 (Benzene, 1-nitro-3,5-bis(trichloromethyl)-)

Benzene, 1-nitro-3,5-bis(trichloromethyl)- structure
25218-94-4 structure
Product Name:Benzene, 1-nitro-3,5-bis(trichloromethyl)-
CAS No:25218-94-4
MF:C8H3Cl6NO2
MW:357.832916498184
CID:1421747
PubChem ID:629531
Update Time:2025-04-20

Benzene, 1-nitro-3,5-bis(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-3,5-bis(trichloromethyl)-
    • 1-nitro-3,5-bis(trichloromethyl)benzene
    • 25218-94-4
    • 3,5-Bis[trichloromethyl]nitrobenzene
    • HLKVXLAXMFMARO-UHFFFAOYSA-N
    • DTXSID70348027
    • SCHEMBL10906400
    • 1-Nitro-3,5-bis(trichloromethyl)benzene #
    • Inchi: 1S/C8H3Cl6NO2/c9-7(10,11)4-1-5(8(12,13)14)3-6(2-4)15(16)17/h1-3H
    • InChI Key: HLKVXLAXMFMARO-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C=C(C(Cl)(Cl)Cl)C=1)[N+](=O)[O-])(Cl)Cl

Computed Properties

  • Exact Mass: 354.82979
  • Monoisotopic Mass: 354.829495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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